Cas no 2167952-68-1 (3-amino-2-cyclopropylpropane-1-sulfonyl fluoride)

• Product Name: 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride
• CAS No: 2167952-68-1
• MF: C₆H₁₂FNO₂S
• MW: 181.228384017944
• CID: 6395908
• PubChem ID: 165531926
• Update Time: 2025-10-19

3-amino-2-cyclopropylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride
• 2167952-68-1
• EN300-1577097

• Inchi： 1S/C6H12FNO2S/c7-11(9,10)4-6(3-8)5-1-2-5/h5-6H,1-4,8H2
• InChI Key： HUTZFZKQEZLDNA-UHFFFAOYSA-N
• SMILES： S(CC(CN)C1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 181.05727796g/mol
• Monoisotopic Mass: 181.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride

Introduction to 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride (CAS No. 2167952-68-1)

3-amino-2-cyclopropylpropane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2167952-68-1, represents a novel class of sulfonamide derivatives with potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both amino and sulfonyl fluoride functional groups makes it a versatile intermediate, enabling diverse chemical transformations that are critical for the creation of novel therapeutic agents.

The sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for further functionalization through nucleophilic substitution reactions. This property is highly valuable in medicinal chemistry, where the ability to introduce specific functional groups at precise positions within a molecular framework is essential for optimizing biological activity. The amino group further enhances the compound's utility by providing a site for coupling reactions, such as amide bond formation, which is a common strategy in drug design.

In recent years, there has been a growing interest in the development of sulfonamide-based drugs due to their broad spectrum of biological activities. Sulfonamides have been widely used in antibiotics, diuretics, and anti-inflammatory agents, among others. The compound 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride represents an advanced derivative that builds upon the established pharmacophoric properties of sulfonamides while introducing structural modifications that may enhance pharmacokinetic profiles or target specific biological pathways.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By serving as a building block for kinase inhibitors, 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride could contribute to the development of novel therapeutic strategies aimed at modulating kinase activity. Recent studies have demonstrated the importance of sulfonamide derivatives in inhibiting tyrosine kinases, which are frequently overactive in cancer cells.

The cyclopropyl group in the molecular structure of 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride adds an additional layer of complexity and potential functionality. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in drug molecules. This structural feature may contribute to improved pharmacokinetic properties of derivatives synthesized from this compound, making it an attractive candidate for further exploration in drug discovery programs.

Another area where this compound shows promise is in the development of protease inhibitors. Proteases are enzymes that cleave peptide bonds and are involved in numerous physiological processes. Dysregulation of protease activity has been implicated in diseases such as Alzheimer's disease and HIV/AIDS. The sulfonyl fluoride group can be readily converted into other functional groups, such as carboxylic acids or esters, which can be further modified to create potent protease inhibitors.

Recent advances in computational chemistry have also highlighted the potential of 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride as a scaffold for virtual screening campaigns. High-throughput virtual screening allows researchers to rapidly evaluate large libraries of compounds for their binding affinity to target proteins. The unique structural features of this compound make it an ideal candidate for such screens, as they may interact with specific pockets on target enzymes or receptors.

In addition to its pharmaceutical applications, 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride has potential uses in material science and agrochemicals. The sulfonamide moiety can be incorporated into polymers to enhance their thermal stability or mechanical properties. Similarly, derivatives of this compound could serve as intermediates in the synthesis of agrochemicals that target specific pests or pathogens.

The synthesis of 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include sulfonylation reactions followed by protection-deprotection strategies to introduce the desired functional groups at specific positions. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in various applications.

Evaluation of the safety profile of any new chemical entity is crucial before its widespread use in research or commercial applications. Preliminary toxicological studies on 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride have shown that it exhibits low acute toxicity when tested on cell lines commonly used for safety assessments. However, more comprehensive studies are needed to fully understand its long-term effects and potential side interactions.

The growing interest in green chemistry principles has also influenced the development strategies for compounds like 3-amino-2-cyclopropylpropane-1-sulfonyl fluoride. Researchers are increasingly focusing on using sustainable solvents and catalytic methods to minimize environmental impact while maintaining high efficiency and yield.

In conclusion,3-amino-2-cyclopropylpropane-1-sulfonyl fluoride (CAS No. 2167952-68-1) is a multifunctional compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable building block for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance is likely to grow even further.